N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine

• IUPAC Name: N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine
• InChI: InChI=1S/C11H11ClN4S/c1-7-5-10-14-11(17-16(10)15-7)13-9-4-2-3-8(12)6-9/h2-6,11,13-14H,1H3
• InChI Key: BSMJPPLKFKTWLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1)NC(S2)NC3=CC(=CC=C3)Cl
• Molecular Formula: C11H11ClN4S
• Molecular Weight: 266.75 g/mol

Description

N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine, also known as CPDT, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. CPDT belongs to the class of thiadiazole derivatives and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine has also been shown to inhibit the activity of certain protein kinases, which play a role in cell signaling and proliferation.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine has been shown to exhibit a range of biochemical and physiological effects. It has been found to have anti-inflammatory effects by inhibiting the production of inflammatory mediators. N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine has also been shown to have anti-tumor effects by inducing apoptosis (programmed cell death) in cancer cells. Additionally, N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine has been found to have anti-microbial effects against a range of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine is its potential as a therapeutic agent for the treatment of various diseases. N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine has also been shown to have a low toxicity profile, making it a relatively safe compound for use in lab experiments. However, one limitation of N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine. One area of interest is its potential as a therapeutic agent for the treatment of Alzheimer's disease. N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine has been shown to have neuroprotective effects and may be able to prevent the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease. Another area of interest is the development of more efficient synthesis methods for N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine, which could make it more accessible for use in lab experiments. Finally, further research is needed to fully understand the mechanism of action of N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine and its potential applications in scientific research.

Synthesis Methods

N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine can be synthesized through a multi-step process involving the reaction of 3-chloroaniline with 2-aminothiophenol to form 3-chloro-2-(thiophen-2-ylamino)aniline. This intermediate is then reacted with ethyl acetoacetate to form 3-chloro-2-(thiophen-2-ylamino)-5-methyl-1,3-dihydro-2H-pyrazol-4-one. Finally, the addition of hydrazine hydrate results in the formation of N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine.

Scientific Research Applications

N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine has been shown to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. N-(3-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[1,5-b][1,2,4]thiadiazol-2-amine has also been shown to have potential as a therapeutic agent for the treatment of various diseases, such as cancer and Alzheimer's disease.